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An In-depth Technical Guide to the Sources and Pathways of Human Exposure to Bisphenol F

Introduction
Bisphenol F (BPF), with the chemical formula (HOC₆H₄)₂CH₂, is a structural analog of

Bisphenol A (BPA).[1] It is increasingly utilized as a substitute for BPA in the manufacturing of

polycarbonate plastics and epoxy resins due to growing concerns and regulatory restrictions on

BPA's use.[2][3] BPF is employed in a wide array of industrial and consumer applications,

including the production of tank and pipe linings, industrial flooring, structural adhesives, dental

sealants, and coatings for food and beverage cans.[1][4] Like BPA, BPF is considered an

endocrine-disrupting chemical (EDC), exhibiting hormonal activities that raise concerns about

its potential adverse health effects. Widespread human exposure to BPF has been confirmed

through numerous biomonitoring studies that have detected its presence in human urine and

blood samples. This guide provides a comprehensive overview of the known sources and

pathways of human exposure to BPF, presents quantitative data from various studies, details

common experimental protocols for its detection, and visualizes the core concepts.

Sources of Human Exposure to Bisphenol F
Human exposure to BPF is widespread and originates from various dietary, environmental,

consumer, and occupational sources.

Dietary Sources
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The primary route of non-occupational exposure to bisphenols is through diet.

Food and Beverage Packaging: BPF is a component of epoxy resins used as protective

linings in food and beverage cans to prevent direct contact between the food and the metal.

It can leach from these coatings into the food, especially with high-fat or acidic contents and

during heating or prolonged storage. Studies have detected BPF in various canned foods.

Plastic Containers and Utensils: As a component of polycarbonates and other plastics, BPF

can be found in food storage containers, reusable beverage bottles, and tableware. The

migration of BPF from these products into food is a significant source of exposure.

Natural Occurrence: A surprising and significant dietary source is mustard. BPF has been

found in mustard at concentrations up to approximately 8 mg/kg. It is not a contaminant but

rather a natural reaction product formed from the glucosinolate glucosinalbin present in the

seeds of Sinapis alba (white/yellow mustard). The consumption of a 20-gram portion of such

mustard can lead to a BPF intake of 100–200 µg.

Environmental Sources
Indoor Dust: BPF is frequently detected in indoor dust from homes, offices, and other

microenvironments. It leaches or abrades from numerous consumer products, including

plastics, electronics, flooring, and furniture, and accumulates in dust. Ingestion and

inhalation of contaminated dust represent a significant, continuous exposure pathway,

particularly for toddlers and children who have more hand-to-mouth contact and spend more

time near the floor.

Drinking Water: BPF can contaminate water sources through industrial discharge and

leaching from epoxy resins used to line water supply pipes and storage tanks. While it tends

to biodegrade in surface water, its presence in drinking water is a potential route of

exposure.

Consumer and Personal Care Products
Dental Materials: BPF is used in the production of some dental materials, such as restorative

composites, adhesives, and sealants. Leaching from these materials can lead to direct oral

exposure.
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Personal Care Products: BPF has been detected in some personal care products like lotions

and cosmetics, which can lead to dermal absorption.

Thermal Paper: While BPA and BPS are more commonly used as color developers in

thermal receipt paper, other bisphenols can also be present. Handling such paper can lead

to dermal exposure.

Occupational Exposure
Workplace environments can lead to significantly higher exposure levels compared to the

general population.

Manufacturing: Workers involved in the production of BPF, polycarbonate plastics, and epoxy

resins may be exposed through inhalation of dust and vapors or through dermal contact.

Application of BPF-containing Products: Occupations that involve applying epoxy resins,

such as floor coating and sewage-pipe relining, present a risk of exposure.

Waste Management: BPF has been detected in workers at incineration plants, suggesting

that thermal degradation of waste products can release the compound.

Pathways of Human Exposure
BPF enters the human body through three primary pathways: oral ingestion, dermal absorption,

and inhalation.

Oral Ingestion: This is considered the main pathway of BPF exposure for the general

population. It occurs through the consumption of contaminated food and water and the

unintentional ingestion of indoor dust.

Dermal Absorption: The skin provides a direct route of entry for BPF. This pathway is

relevant when handling consumer products like personal care items and thermal paper, as

well as in occupational settings where direct contact with BPF-containing materials occurs.

Studies have shown that BPF can penetrate the skin at a high rate.

Inhalation: Inhalation of BPF is primarily an occupational concern, where the chemical can

be present as dust or vapor in the air. For the general population, inhalation of contaminated
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indoor dust particles is also a potential, albeit lesser, exposure route.

Quantitative Data on BPF Exposure
The following tables summarize quantitative data on BPF concentrations in various

environmental and biological matrices.

Table 1: BPF Concentrations in Environmental Media

Matrix Location/Study
Concentration
Range / Mean

Key Findings &
Citation

Indoor Dust
US, China, Japan,
Korea

Total Bisphenols:
0.026–111 µg/g
(Geometric Mean:
2.29 µg/g)

BPF, along with
BPA and BPS, were
the three major
bisphenols
detected,
accounting for
>98% of the total
concentration.

Food (General) Saudi Arabia
Overall Mean (BPA,

BPF, BPS): 23 µg/kg

Canned foods

contained the highest

levels of total

bisphenols.

| Mustard | Switzerland | Up to ~8 mg/kg | BPF is a natural component of mustard made from

Sinapis alba seeds. |

Table 2: Estimated Daily Intake (EDI) of Total Bisphenols (including BPF) from Dust Ingestion
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Population Country
Median EDI (ng/kg
body weight/day)

Citation

Toddlers United States 12.6

Toddlers China 4.61

Toddlers Japan 15.8

Toddlers Korea 18.6

Adults United States 1.72

Adults China 0.78

Adults Japan 2.65

| Adults | Korea | 3.13 | |

Table 3: BPF Concentrations in Human Biomonitoring Studies

Matrix
Population/Stu
dy

Detection
Frequency

Concentration
(Median)

Citation

Urine
Korean Adults
(2018-2020)

85.7%
0.17 µg/L (IQR:
0.06–0.41)

Urine

Healthy Adult

Men (Multi-

sample study)

≥85% Not specified

Urine

European

Countries (2014-

2020)

Not specified
Slight decreasing

trend observed

| Blood | Human Volunteers (Multi-matrix study) | Not specified | Whole blood identified as an

ideal matrix for BPF detection. | |

Table 4: Dermal Absorption Parameters for BPF
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Parameter Value Description Citation

Skin Absorption
Rate

26.5%

The percentage of
applied BPF that is
absorbed through
the skin in vitro.

| Permeation Coefficient (Kp) | 2.2 x 10⁻² cm/hr | Characterized as a "fast rate" of penetration

into the subcutaneous layer. | |

Experimental Protocols for BPF Analysis
The quantification of BPF in environmental and biological samples typically relies on highly

sensitive analytical chemistry techniques. Liquid chromatography coupled with tandem mass

spectrometry (LC-MS/MS) is the most common method.

General Workflow for BPF Analysis in Human Urine
A representative protocol for analyzing BPF in urine involves several key steps:

Sample Collection and Storage: Urine samples are collected in polypropylene containers and

stored at -20°C or lower until analysis to ensure the stability of the analytes.

Enzymatic Deconjugation: In the human body, BPF is metabolized into glucuronide and

sulfate conjugates for excretion. To measure the total BPF concentration, these conjugates

must be cleaved. This is achieved by incubating the urine sample with a β-

glucuronidase/sulfatase enzyme (e.g., from Helix pomatia) in an appropriate buffer (e.g.,

acetate buffer, pH 5) at 37°C for several hours.

Solid-Phase Extraction (SPE): This step is crucial for cleaning up the sample and

concentrating the analyte.

Cartridge Conditioning: An SPE cartridge (e.g., a polymeric reversed-phase sorbent) is

conditioned sequentially with solvents like methanol and water.

Sample Loading: The deconjugated urine sample is loaded onto the conditioned cartridge.

BPF and other hydrophobic compounds are retained on the sorbent while salts and polar
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interferences are washed away.

Washing: The cartridge is washed with a weak organic solvent/water mixture to remove

remaining interferences.

Elution: BPF is eluted from the cartridge using a small volume of a strong organic solvent,

such as methanol or acetonitrile.

Concentration: The eluate is typically evaporated to dryness under a gentle stream of

nitrogen and then reconstituted in a small volume of the mobile phase used for the LC-

MS/MS analysis.

Instrumental Analysis (LC-MS/MS):

Liquid Chromatography (LC): The reconstituted sample is injected into an LC system. BPF

is separated from other remaining compounds on a reversed-phase column (e.g., C18). A

gradient of mobile phases (e.g., water and methanol/acetonitrile, often with a modifier like

formic acid or ammonium acetate) is used to achieve separation.

Tandem Mass Spectrometry (MS/MS): As BPF elutes from the LC column, it enters the

mass spectrometer's ion source, typically an electrospray ionization (ESI) source

operating in negative mode. The instrument is operated in Multiple Reaction Monitoring

(MRM) mode, which provides high selectivity and sensitivity. Specific precursor-to-product

ion transitions for BPF are monitored for quantification and confirmation. Isotope-labeled

BPF (e.g., ¹³C₁₂-BPF) is commonly used as an internal standard to correct for matrix

effects and variations in recovery.

Quantification: The concentration of BPF in the original sample is determined by comparing

the peak area ratio of the native BPF to the internal standard against a calibration curve

prepared with known standards.

Visualizations
Diagram of BPF Exposure Sources and Pathways
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Caption: Major sources and pathways leading to human exposure to Bisphenol F (BPF).
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Diagram of Experimental Workflow for BPF Analysis

Sample Preparation

Instrumental Analysis

1. Urine Sample Collection

2. Enzymatic Deconjugation
(β-glucuronidase/sulfatase)

3. Solid-Phase Extraction (SPE)

4. Evaporation & Reconstitution

5. LC-MS/MS Analysis
(ESI-, MRM mode)

6. Data Processing & Quantification

Click to download full resolution via product page

Caption: Typical experimental workflow for the analysis of BPF in human urine samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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